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Compound of Interest

Compound Name: Sucnrl-IN-2

Cat. No.: B12377795

Essential Safety and Handling Guide for Sucnrl-
IN-2

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical compounds like Sucnrl-IN-2. This guide provides
immediate, essential safety protocols and logistical information for the proper handling,
storage, and disposal of Sucnrl-IN-2, a succinate receptor 1 (SUCNR1) inhibitor used in
neurodegenerative disease research.[1][2]

Hazard Identification and Classification

Sucnrl-IN-2 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[3] It is crucial to handle this compound with care to avoid adverse health effects and
environmental contamination.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed.[3]
] o H400: Very toxic to aquatic life.
Acute aquatic toxicity 1
[3]
) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1

with long lasting effects.

GHS Label Elements:

Pictogram Signal Word

GHSO07: Exclamation mark, GHS09: _
i Warning
Environment

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
should be worn at all times when handling Sucnrl-IN-2.

Equipment Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure. Chemically resistant

gloves (e.g., nitrile rubber) should be used.

No protective equipment is needed under
_ _ normal use conditions with adequate ventilation.
Respiratory Protection o
If dust or aerosols are generated, a particle filter

respirator is recommended.
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Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Sucnrl-IN-2 and
ensuring a safe laboratory environment.

Handling:

Avoid inhalation, contact with eyes, and skin.

Avoid the formation of dust and aerosols.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.

Wash skin thoroughly after handling.

Storage:

» Keep the container tightly sealed in a cool, well-ventilated area.
e Store at -20°C for the powder form or -80°C when in solvent.

o Keep away from direct sunlight and sources of ignition.

First Aid Measures

In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Measures

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

If Swallowed

Remove any contact lenses, locate an eye-wash
station, and flush eyes immediately with large

Eye Contact amounts of water. Separate eyelids with fingers
to ensure adequate flushing. Promptly call a

physician.

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes.

Move to fresh air. If breathing is difficult, give
If Inhaled oxygen. If not breathing, give artificial

respiration.

Disposal Plan

Proper disposal of Sucnrl-IN-2 is essential to prevent environmental contamination.
Waste Disposal:

» Dispose of contents and container to an approved waste disposal plant.

e Collect any spillage.

¢ Avoid release to the environment.

Operational Workflow for Handling Sucnrl-IN-2

The following diagram outlines the standard operational workflow for safely handling Sucnrl-
IN-2 in a laboratory setting.
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Sucnrl-IN-2 Handling Workflow
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Disposal Workflow

This diagram illustrates the necessary steps for the safe disposal of Sucnrl-IN-2 waste.
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Sucnrl-IN-2 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Sucnrl1-IN-
2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377795#personal-protective-equipment-for-
handling-sucnrl-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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